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Compound of Interest

Compound Name: PF-06840003

Cat. No.: B1679684

An In-depth Technical Guide to PF-06840003

Introduction

PF-06840003, also known as EOS200271, is a potent and highly selective, orally available
small molecule inhibitor of indoleamine 2,3-dioxygenase 1 (IDO1).[1][2] IDO1 is an
immunosuppressive enzyme that is often overexpressed in a wide range of cancers, playing a
crucial role in tumor immune evasion.[1][3] This technical guide provides a comprehensive
overview of the molecular properties, mechanism of action, and relevant experimental data for
PF-06840003, intended for researchers, scientists, and professionals in drug development.

Molecular and Chemical Properties

The key molecular and chemical properties of PF-06840003 are summarized in the table
below.
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Property Value

Molecular Formula C12HoFN202[2][4][5]
Molecular Weight 232.21 g/mol [2][4][5]

CAS Number 198474-05-4[2]

Appearance Light yellow to yellow solid[2]
Synonyms EO0S200271, EOS-200271[5]

3-(5-Fluoro-1H-indol-3-yl)pyrrolidine-2,5-
dione[5]

IUPAC Name

Mechanism of Action

PF-06840003 functions as a tryptophan non-competitive, non-heme binding inhibitor of the
IDO1 enzyme.[3] The IDO1 enzyme is a key regulator of immune responses through its
catabolism of the essential amino acid tryptophan into kynurenine.[6][7] This degradation of
tryptophan and accumulation of its metabolites within the tumor microenvironment leads to the
suppression of effector T-cell and natural killer cell function, while promoting the activity of
regulatory T-cells (Tregs) and myeloid-derived suppressor cells (MDSCs).[3][6]

By selectively binding to and inhibiting IDO1, PF-06840003 blocks this immunosuppressive
pathway.[1][6] This inhibition leads to a restoration of tryptophan levels and a reduction in
kynurenine, thereby reversing T-cell anergy and enhancing the proliferation and activation of
various immune cells.[6][8] The ultimate effect is a restored immune surveillance of tumors,
potentially leading to the elimination of cancer cells.[1]

Signaling Pathway

The following diagram illustrates the IDO1 metabolic pathway and the inhibitory action of PF-
06840003.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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